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Compound of Interest

Compound Name: 5-Bromo-2-methylpyrimidine

Cat. No.: B124572 Get Quote

An In-depth Technical Guide on the Handling and Storage of 5-Bromo-2-methylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive handling and storage guidelines for 5-Bromo-2-
methylpyrimidine (CAS No: 7752-78-5), a key intermediate in pharmaceutical and

agrochemical synthesis. Adherence to these protocols is crucial for ensuring personnel safety,

maintaining compound integrity, and promoting a secure laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the chemical and physical

properties of a substance. The following table summarizes the key properties of 5-Bromo-2-
methylpyrimidine.
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Property Value

Molecular Formula C₅H₅BrN₂

Molecular Weight 173.01 g/mol

Appearance Light yellow to brown powder or crystal

Melting Point 80.0 to 85.0 °C

Boiling Point 195.2 ± 13.0 °C (Predicted)

Density 1.596 ± 0.06 g/cm³ (Predicted)

Solubility Soluble in Methanol

Safety and Hazard Information
5-Bromo-2-methylpyrimidine is classified as a hazardous substance. Understanding its

hazard profile is fundamental to safe handling.

Hazard Classification GHS Statements Precautionary Statements

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.

P261, P264, P270, P271,

P280, P301+P317,

P302+P352, P304+P340,

P319, P501

Skin Corrosion/Irritation Causes skin irritation.
P280, P302+P352,

P332+P317, P362+P364

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation.

P280, P305+P351+P338,

P310

Specific target organ toxicity

(single exposure)

May cause respiratory

irritation.

P261, P271, P304+P340,

P319, P403+P233, P405

Handling and Storage Protocols
Strict adherence to the following handling and storage protocols is mandatory to minimize risks.
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Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 5-Bromo-2-methylpyrimidine:

PPE Type Specification

Eye/Face Protection

Chemical safety goggles or a face shield as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[3] Dispose of contaminated gloves after use.[3]

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. A complete suit protecting against

chemicals may be required depending on the

scale of work.[3]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood.[1][2] If exposure

limits are exceeded or irritation is experienced,

use a NIOSH/MSHA or European Standard EN

149 approved respirator.[1][2]

Storage Conditions
Proper storage is essential for maintaining the stability and integrity of 5-Bromo-2-
methylpyrimidine.
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Parameter Guideline

Temperature Store in a refrigerator at 2-8°C.[4]

Atmosphere Store under an inert atmosphere.[4]

Container
Keep in a tightly closed, suitable container.[1][2]

[3]

Location
Store in a dry, cool, and well-ventilated place.[2]

Store locked up.[1][5]

Incompatible Materials
Strong oxidizing agents, strong acids, and

bases.[2][6]

Conditions to Avoid Heat, flames, sparks, and light.[2]

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for the safe handling of 5-
Bromo-2-methylpyrimidine, from receipt to disposal.
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Safe Handling Workflow for 5-Bromo-2-methylpyrimidine

1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal

Review Safety Data Sheet (SDS)

Verify fume hood functionality

Inspect personal protective equipment (PPE)

Ensure emergency equipment is accessible
(eyewash, safety shower)

Don appropriate PPE

Work within a certified chemical fume hood

Weigh and handle the solid compound
 with care to avoid dust formation

Keep container tightly closed when not in use

Decontaminate work area

Remove and properly dispose of contaminated PPE

Wash hands thoroughly with soap and water

Segregate waste as halogenated organic waste

Collect in a designated, labeled, and sealed container

Store waste in a secure satellite accumulation area

Arrange for disposal via a licensed professional waste disposal service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromo-2-methylpyrimidine.
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Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Call a POISON

CENTER or doctor/physician if you feel unwell.

[1][2]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. If skin irritation occurs, get

medical advice/attention.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or

doctor/physician.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician if you feel unwell.[1][3]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide as extinguishing

media.[3] Wear self-contained breathing

apparatus for firefighting if necessary.[3]

Accidental Release

Evacuate personnel to safe areas. Wear

personal protective equipment. Avoid dust

formation and breathing dust. Sweep up and

shovel into a suitable, closed container for

disposal. Do not let the product enter drains.[1]

[3]
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Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.

Waste Classification: Classify as hazardous waste. As a halogenated organic compound, it

must be segregated from non-halogenated waste.

Collection: Collect waste in a designated, compatible, and properly labeled sealed container.

[4]

Disposal Method: The recommended method of disposal is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[3] This must be carried out by a licensed professional waste disposal service.

[3]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[3]

Note on Experimental Protocols and Signaling
Pathways
Based on a comprehensive review of publicly available safety data sheets and chemical

supplier information, detailed experimental protocols for the determination of the physical,

chemical, and toxicological properties of 5-Bromo-2-methylpyrimidine are not provided.

These documents summarize the results of such studies rather than detailing the

methodologies. Furthermore, there is no information available in the public domain linking 5-
Bromo-2-methylpyrimidine to specific biological signaling pathways. This compound is

primarily documented as a synthetic building block. Researchers should conduct their own

specific assays to determine its biological activity and mechanism of action if relevant to their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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